methyl N-(2,6-dichlorobenzyl)-3-[2-(2,6-dichlorophenyl)-6-quinolyl]alaninate

• Molecular Formula: C26H20Cl4N2O2
• Molecular Weight: 534.3 g/mol
• IUPAC Name: methyl 2-[(2,6-dichlorophenyl)methylamino]-3-[2-(2,6-dichlorophenyl)quinolin-6-yl]propanoate
• InChI: InChI=1S/C26H20Cl4N2O2/c1-34-26(33)24(31-14-17-18(27)4-2-5-19(17)28)13-15-8-10-22-16(12-15)9-11-23(32-22)25-20(29)6-3-7-21(25)30/h2-12,24,31H,13-14H2,1H3
• InChI Key: PWAIQNUMCYWKDB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC2=C(C=C1)N=C(C=C2)C3=C(C=CC=C3Cl)Cl)NCC4=C(C=CC=C4Cl)Cl

Description

Methyl N-(2,6-dichlorobenzyl)-3-[2-(2,6-dichlorophenyl)-6-quinolyl]alaninate is an alanine derivative that is methyl 3-[2-(2,6-dichlorophenyl)quinolin-6-yl]alaninate in which one of the hydrogens attached to the primary amino group is replaced by a 2,6-dichlorobenzyl group. It is a member of quinolines, an alpha-amino acid ester, a dichlorobenzene, a non-proteinogenic amino acid derivative and a secondary amino compound. It derives from a methyl 3-[2-(2,6-dichlorophenyl)quinolin-6-yl]alaninate.

Scientific Research Applications

Radical Character in Molecular Materials

• Paramagnetic Glassy Molecular Materials : A study by Castellanos et al. (2008) explored the synthesis of novel bis4-(N-carbazolyl)-2,6-dichlorophenylmethyl radicals. These radicals exhibit thermal stability and luminescent properties, which could be significant for applications in molecular electronics and photonics (Castellanos et al., 2008).

Biological Activity of Related Compounds

• Antimicrobial Activity : Research by Desai and Dodiya (2014) highlights the synthesis of quinolone derivatives with potential antimicrobial properties. Some derivatives demonstrated significant activity against various bacterial and fungal strains (Desai & Dodiya, 2014).

Enzymatic Synthesis and Applications

• Enzyme-Catalyzed Production : Park et al. (2005) developed a biocatalytic approach for producing methyl R-(+)-N-(2,6-dimethylphenyl)alaninate, a key intermediate for certain fungicides. This method could be pivotal for sustainable and efficient production of important agricultural chemicals (Park et al., 2005).

Anion Sensing and Binding

• Fluorescent Anion Sensing : A study by Dorazco‐González et al. (2014) on N-methylated derivatives of N,N'-bis(quinolyl)pyridine-2,6-dicarboxamide demonstrated their ability to bind anions in water, a property useful in developing sensors for environmental monitoring (Dorazco‐González et al., 2014).

Synthesis and Structural Characterization

• Novel Compounds Synthesis : Research by Ni et al. (2015) focused on the synthesis and characterization of 3-(2,6-Dichlorobenzyl)-5-methyl-N-nitro-1,3,5-oxadiazinan-4-imine. This work adds to the understanding of the structural and electronic properties of such compounds (Ni et al., 2015).

Photocatalytic Applications

• Photocatalytic Decomposition of Fungicides : Topalov et al. (1999) investigated the photocatalytic decomposition of the fungicide metalaxyl in water, using TiO2. This research is crucial for addressing water contamination and environmental pollution issues (Topalov et al., 1999).